Cas no 99423-91-3 (Benzenemethanol, 3,4-dimethoxy-5-propyl-)

• Product Name: Benzenemethanol, 3,4-dimethoxy-5-propyl-
• CAS No: 99423-91-3
• MF: C₁₂H₁₈O₃
• MW: 210.269524097443
• CID: 750231
• PubChem ID: 19838159
• Update Time: 2025-04-19

Benzenemethanol, 3,4-dimethoxy-5-propyl- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 3,4-dimethoxy-5-propyl-
• (3,4-dimethoxy-5-propylphenyl)methanol
• PIWRUZULPJJKJC-UHFFFAOYSA-N
• SCHEMBL3549366
• 3,4-dimethoxy-5-propylbenzylalcohol
• 3,4-Dimethoxy-5-propylbenzenemethanol
• 99423-91-3
• DTXSID20600460

• Inchi： 1S/C12H18O3/c1-4-5-10-6-9(8-13)7-11(14-2)12(10)15-3/h6-7,13H,4-5,8H2,1-3H3
• InChI Key： PIWRUZULPJJKJC-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC(CO)=CC=1CCC)OC

Computed Properties

• Exact Mass: 210.125594432g/mol
• Monoisotopic Mass: 210.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 38.7Ų